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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B605720

Essential Safety and Handling Guide for
AZ13705339

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of AZ13705339, a potent and selective PAK1 inhibitor intended for research use only. The
following guidelines are based on publicly available data and general laboratory safety
protocols. A complete Safety Data Sheet (SDS) for AZ13705339 was not available at the time
of publication. Therefore, this compound should be handled with caution, assuming it may have
potential hazards.

Chemical and Physical Properties

A summary of the key quantitative data for AZ13705339 is provided in the table below. This
information has been compiled from various chemical suppliers.
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Property Value Source

CAS Number 2016806-57-6 Multiple Suppliers
Molecular Formula C33H36FN703S Multiple Suppliers
Molecular Weight 629.75 g/mol Multiple Suppliers
Storage Temperature -20°C Multiple Suppliers

Shipped as a non-hazardous

Shipping Condition chemical under ambient Multiple Suppliers
temperature.
Solubility Soluble in DMSO. Multiple Suppliers

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet, standard laboratory PPE is mandatory
when handling AZ13705339 to minimize exposure. The following PPE should be worn at all
times in the laboratory when handling this compound.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes.

o Body Protection: A standard laboratory coat must be worn.

o Respiratory Protection: While not specified, it is good practice to handle potent compounds
in a well-ventilated area or a fume hood to avoid inhalation of any dust or aerosols.

Operational and Disposal Plans

A systematic approach to handling and disposing of AZ13705339 is crucial for laboratory
safety. The following step-by-step procedures provide a general guideline.

Handling Procedure:
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» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

» Weighing and Reconstitution: If working with the solid form, weigh the required amount in a
chemical fume hood to prevent inhalation of dust. When reconstituting, add the solvent (e.g.,
DMSO) slowly to the vial containing the compound.

o Storage of Stock Solutions: Once reconstituted, store the stock solution at -20°C in a tightly
sealed container to prevent degradation.

o Use in Experiments: When using the compound in experiments, handle it with care to avoid
spills and contamination.

Disposal Plan:

o Waste Collection: All disposable materials that come into contact with AZ13705339,
including pipette tips, tubes, and gloves, should be collected in a designated hazardous
waste container.

» Liquid Waste: Unused solutions containing AZ13705339 should be collected in a sealed,
properly labeled hazardous waste bottle.

o Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations for chemical waste. Contact your institution's environmental health and
safety (EHS) department for specific disposal procedures.

Experimental Workflow for Handling AZ13705339

The following diagram illustrates a logical workflow for the safe handling of AZ13705339 from
receipt to disposal.
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Click to download full resolution via product page
Caption: A logical workflow for handling AZ13705339.

Disclaimer: The information provided in this document is intended for guidance and is based on
publicly available data for a research chemical. A comprehensive Safety Data Sheet (SDS) was
not available. All laboratory personnel should be trained in general chemical safety and
handling procedures. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific guidelines and protocols.

» To cite this document: BenchChem. [Personal protective equipment for handling
AZ13705339]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605720#personal-protective-equipment-for-handling-
az13705339]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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